![molecular formula C19H21N3O4S B7710632 N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide](/img/structure/B7710632.png)
N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide, also known as BEMOSA, is a sulfonamide compound that has been synthesized for its potential use in scientific research. This compound is of interest due to its potential as a selective inhibitor of certain enzymes and its ability to modulate various biological pathways.
Mechanism of Action
The mechanism of action of N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide involves its ability to bind to specific sites on enzymes and modulate their activity. It has been shown to act as a competitive inhibitor of carbonic anhydrases and a noncompetitive inhibitor of acetylcholinesterases. Additionally, this compound has been shown to modulate the activity of the nitric oxide pathway by inhibiting nitric oxide synthase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity and the modulation of biological pathways. It has also been shown to have potential anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide in lab experiments is its ability to selectively inhibit certain enzymes and modulate various biological pathways. However, one limitation is the potential for off-target effects, as this compound may bind to other sites on enzymes or interact with other biological molecules.
Future Directions
There are several future directions for the research of N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide. One potential area of investigation is its use as a therapeutic agent for various diseases, including Alzheimer's disease and glaucoma. Additionally, further research could be conducted to better understand its mechanism of action and potential off-target effects. Finally, the synthesis of analogs of this compound could lead to the development of more potent and selective inhibitors of enzymes and modulators of biological pathways.
Synthesis Methods
The synthesis of N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide involves several steps, starting with the reaction of 3-(3-methyl-1,2,4-oxadiazol-5-yl)aniline with benzyl chloroformate to form N-benzyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)aniline. This intermediate is then reacted with methyl ethyl sulfonate to form N-benzyl-4-ethoxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)aniline, which is then treated with sulfuric acid to form this compound.
Scientific Research Applications
N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide has been investigated for its potential use as a research tool in various fields, including biochemistry, pharmacology, and molecular biology. It has been shown to selectively inhibit certain enzymes, such as carbonic anhydrases and acetylcholinesterases, and modulate various biological pathways, including the nitric oxide pathway and the renin-angiotensin system.
Properties
IUPAC Name |
N-benzyl-4-ethoxy-N-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c1-4-25-18-11-10-16(12-17(18)19-20-14(2)21-26-19)27(23,24)22(3)13-15-8-6-5-7-9-15/h5-12H,4,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWHWJJAPGZGQBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)CC2=CC=CC=C2)C3=NC(=NO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.